Cas no 657397-01-8 (Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 657397-01-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 962450
• PubChem ID: 11401342
• Update Time: 2025-10-31

Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI)
• AKOS006314130
• CS-0454583
• Tert-butyl (R)-(4-oxocyclopent-2-en-1-yl)carbamate
• (R)-TERT-BUTYL(4-OXOCYCLOPENT-2-EN-1-YL)CARBAMATE
• SCHEMBL14586681
• 657397-01-8
• (R)-TERT-BUTYL (4-OXOCYCLOPENT-2-EN-1-YL)CARBAMATE

• Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7H,6H2,1-3H3,(H,11,13)/t7-/m0/s1
• InChI Key： KBNIZHSVECIKLH-ZETCQYMHSA-N
• SMILES： O(C(N[C@H]1C=CC(C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Additional information on Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, [(1R)-4-Oxo-2-Cyclopenten-1-Yl]-, 1,1-Dimethylethyl Ester (9CI): A Comprehensive Overview

Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI) is a compound with the CAS number 657397-01-8. This compound belongs to the class of carbamic acids and their derivatives, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a cyclopentenone ring system and an ester functional group, making it a unique molecule with potential for further chemical modifications and biological activities.

The synthesis of carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI) involves a series of well-established organic reactions. The starting material is typically derived from cyclopentanone derivatives, which undergo oxidation to form the cyclopentenone ring. Subsequent esterification reactions introduce the 1,1-dimethylethyl group, resulting in the final product. This synthesis pathway highlights the importance of stereochemistry in determining the physical and chemical properties of the compound.

Recent studies have focused on the biological activity of this compound. Researchers have reported that carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI) exhibits significant anti-inflammatory properties. In vitro assays have shown that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. These findings suggest potential applications in the development of novel anti-inflammatory drugs for chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its biological activity, this compound has also been explored for its role in agricultural chemistry. Field trials have demonstrated that it acts as a potent plant growth regulator, promoting root development and enhancing resistance to environmental stressors such as drought and salinity. This dual functionality makes it a promising candidate for both pharmaceutical and agricultural applications.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1R) configuration at the cyclopentenone ring is essential for optimal interaction with cellular targets. Recent computational studies using molecular docking have revealed that this configuration allows for favorable binding to key protein domains involved in inflammation and stress response pathways.

From a synthetic perspective, researchers have developed efficient methodologies to scale up the production of this compound. Green chemistry principles have been incorporated into these processes to minimize environmental impact. For instance, the use of biodegradable solvents and catalytic systems has significantly reduced waste generation during synthesis.

In conclusion, carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (9CI) is a multifaceted compound with promising applications in both pharmaceuticals and agriculture. Its unique structure and stereochemistry contribute to its diverse biological activities, making it a valuable subject for further research and development.